![molecular formula C18H17F3N2O2 B215480 4-(butanoylamino)-N-[2-(trifluoromethyl)phenyl]benzamide](/img/structure/B215480.png)
4-(butanoylamino)-N-[2-(trifluoromethyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(butanoylamino)-N-[2-(trifluoromethyl)phenyl]benzamide, also known as BTF, is a chemical compound that is widely used in scientific research. It is a white crystalline solid that is soluble in organic solvents such as DMSO and ethanol. BTF is a potent inhibitor of protein-protein interactions and has been shown to have potential therapeutic applications in various diseases. In
Mechanism of Action
The mechanism of action of 4-(butanoylamino)-N-[2-(trifluoromethyl)phenyl]benzamide involves the inhibition of protein-protein interactions. This compound binds to the interface of the protein-protein interaction site and disrupts the interaction between the two proteins. This leads to the inhibition of downstream signaling pathways and cellular processes that are regulated by the protein-protein interaction.
Biochemical and Physiological Effects
This compound has been shown to have biochemical and physiological effects in various cell types and animal models. It has been shown to inhibit cell growth and induce apoptosis in cancer cells. This compound has also been shown to inhibit the production of pro-inflammatory cytokines in macrophages and reduce inflammation in animal models of inflammatory diseases. In addition, this compound has been shown to enhance the antiviral immune response in animal models of viral infections.
Advantages and Limitations for Lab Experiments
4-(butanoylamino)-N-[2-(trifluoromethyl)phenyl]benzamide has several advantages for lab experiments. It is a potent inhibitor of protein-protein interactions and has been shown to have therapeutic potential in various diseases. This compound is also soluble in organic solvents and can be easily dissolved in cell culture media or animal models. However, this compound has some limitations for lab experiments. It is a relatively new compound and its long-term effects on cellular processes and animal models are not fully understood. In addition, this compound may have off-target effects on other proteins and cellular processes that are not related to the target protein-protein interaction.
Future Directions
For the study of 4-(butanoylamino)-N-[2-(trifluoromethyl)phenyl]benzamide include investigating its long-term effects, identifying off-target effects, developing analogs with improved potency and selectivity, and exploring its therapeutic potential in preclinical and clinical studies.
Synthesis Methods
The synthesis of 4-(butanoylamino)-N-[2-(trifluoromethyl)phenyl]benzamide involves the reaction of 4-aminobenzamide with butyryl chloride and 2-(trifluoromethyl)aniline in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is carried out under reflux conditions. The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
4-(butanoylamino)-N-[2-(trifluoromethyl)phenyl]benzamide has been widely used in scientific research as an inhibitor of protein-protein interactions. It has been shown to inhibit the interaction between the transcription factor STAT3 and its binding partner, which is involved in various diseases such as cancer and inflammation. This compound has also been shown to inhibit the interaction between the viral protein NS1 and the host protein RIG-I, which is involved in the host immune response to viral infections. In addition, this compound has been shown to inhibit the interaction between the protein p53 and its binding partner, which is involved in the regulation of cell growth and apoptosis.
properties
Molecular Formula |
C18H17F3N2O2 |
---|---|
Molecular Weight |
350.3 g/mol |
IUPAC Name |
4-(butanoylamino)-N-[2-(trifluoromethyl)phenyl]benzamide |
InChI |
InChI=1S/C18H17F3N2O2/c1-2-5-16(24)22-13-10-8-12(9-11-13)17(25)23-15-7-4-3-6-14(15)18(19,20)21/h3-4,6-11H,2,5H2,1H3,(H,22,24)(H,23,25) |
InChI Key |
QSCMZMZDJNEQDZ-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(F)(F)F |
Canonical SMILES |
CCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.